1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[2-(4-methoxyphenyl)ethyl]-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide

• Molecular Formula: C21H27N3O4S
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-N-[2-(4-methoxyphenyl)ethyl]-4,5,6,7-tetrahydroindazole-3-carboxamide
• InChI: InChI=1S/C21H27N3O4S/c1-28-17-8-6-15(7-9-17)10-12-22-21(25)20-18-4-2-3-5-19(18)24(23-20)16-11-13-29(26,27)14-16/h6-9,16H,2-5,10-14H2,1H3,(H,22,25)
• InChI Key: ZXVOQOKTGSJGOF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2=NN(C3=C2CCCC3)C4CCS(=O)(=O)C4

Description

1-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-[2-(4-methoxyphenyl)ethyl]-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a dioxidotetrahydrothiophen ring, a methoxyphenyl group, and a tetrahydroindazole carboxamide moiety. Its intricate molecular architecture makes it an interesting subject for research in chemistry, biology, and medicine.

Preparation Methods

The synthesis of 1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[2-(4-methoxyphenyl)ethyl]-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide involves multiple steps, each requiring specific reaction conditions and reagents. The synthetic route typically begins with the preparation of the dioxidotetrahydrothiophen ring, followed by the introduction of the methoxyphenyl group and the tetrahydroindazole carboxamide moiety. Industrial production methods may involve optimizing these steps to achieve higher yields and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could lead to the formation of alcohols or amines.

Scientific Research Applications

1-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-[2-(4-methoxyphenyl)ethyl]-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide has a wide range of scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may serve as a probe for studying enzyme interactions or cellular pathways. In medicine, its potential therapeutic properties could be explored for the development of new drugs. Additionally, its unique structure makes it a valuable compound for industrial applications, such as in the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways Its dioxidotetrahydrothiophen ring and methoxyphenyl group may interact with enzymes or receptors, modulating their activity The tetrahydroindazole carboxamide moiety could play a role in binding to specific proteins or nucleic acids, influencing cellular processes

Comparison with Similar Compounds

When compared to similar compounds, 1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[2-(4-methoxyphenyl)ethyl]-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide stands out due to its unique combination of functional groups and structural features Similar compounds may include those with dioxidotetrahydrothiophen rings, methoxyphenyl groups, or tetrahydroindazole carboxamide moieties